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Compound of Interest

1H,2H,7H,8H,9H,10H-
Compound Name: ] ,
pyrazino[1,2-bjindazol-1-one

CAS No.: 941886-70-0

Cat. No.: B2453670

Get Quote

Executive Summary

The pyrazino[1,2-blindazol-1-one core represents a privileged, rigidified scaffold in modern
drug discovery, offering distinct advantages over "open" bi-aryl kinase inhibitors. By fusing the
pyrazine and indazole rings, this tricyclic system restricts conformational freedom, reducing the
entropic penalty of binding to ATP-binding pockets (Type I/l kinase inhibition).

This guide details the end-to-end workflow for discovering novel agents within this chemical
space. It covers the bioisosteric rationale (vs. pyrazino-indoles), a self-validating synthetic
protocol utilizing intramolecular cyclization, and a hierarchical screening cascade designed to
filter for potency and metabolic stability.

Rationale & Structural Design
The "Rigidification" Hypothesis

Many first-generation kinase inhibitors, such as 3-(pyrazin-2-yl)-1H-indazoles, possess a
rotatable bond between the indazole and pyrazine rings. While potent, this flexibility can lead to
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off-target binding (promiscuity).

The pyrazino[1,2-blindazol-1-one scaffold locks this conformation. The carbonyl at position 1
serves two critical functions:

e H-Bond Acceptor: Mimics the interaction of the purine core in ATP.

» Electronic Modulation: Lowers the pKa of the bridgehead nitrogen, influencing solubility and

permeability.

Bioisosteric Relationship

This scaffold is a direct bioisostere of the pyrazino[1,2-a]indol-1-one system. While the indole
variants have shown efficacy in CNS and anti-cancer applications, the indazole nitrogen (N2)
provides an additional hydrogen bond acceptor vector, potentially improving selectivity for
kinases with specific hinge-region architecture (e.g., PIM, ARK5).

Synthetic Strategy: The "Carboxylate-Amine"
Cyclization

To access the "1-one" oxidation state, we avoid the oxidative cyclization of aldehydes (which
yields the non-oxo variant). Instead, we employ a robust alkylation-cyclization sequence
starting from indazole-3-carboxylates.

Retrosynthetic Analysis (DOT Diagram)
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Figure 1: Retrosynthetic disconnection of the target scaffold showing the convergent assembly

from commercially available indazole esters.
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Detailed Synthetic Protocol

Objective: Synthesis of 3,4-dihydro-pyrazino[1,2-bJindazol-1(2H)-one.
Reagents & Conditions:

e Step 1 (N-Alkylation): Methyl 1H-indazole-3-carboxylate (1.0 eq), N-Boc-2-bromoethylamine
(1.2 eq), Cs2C03 (2.0 eq), DMF, 60°C, 12h.

o Step 2 (Deprotection/Cyclization): TFA/DCM (1:4), then EtsN (excess), MeOH, Reflux, 6h.
Step-by-Step Methodology:
o N1-Selective Alkylation:

o Dissolve Methyl 1H-indazole-3-carboxylate in anhydrous DMF (0.5 M).

o Add Cesium Carbonate (Cs2COs3s). Note: Cs2COs is preferred over K2COs to suppress N2-
alkylation via the "cesium effect".

o Add N-Boc-2-bromoethylamine dropwise. Stir at 60°C under N-.

o Validation: Monitor by LC-MS. The N1-isomer is typically the major product (lower Rf on
TLC compared to N2).

o One-Pot Deprotection & Cyclization:

o Isolate the intermediate. Dissolve in DCM and add Trifluoroacetic acid (TFA) to remove the
Boc group.

o Concentrate in vacuo to remove excess TFA.
o Redissolve the crude amine-salt in MeOH. Add Triethylamine (EtsN) to pH > 9.

o Reflux for 6 hours. The free amine attacks the methyl ester intramolecularly to form the
lactam ring.

o Purification: Precipitate with cold ether or purify via flash chromatography (DCM/MeOH).
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Medicinal Chemistry & SAR Optimization

Once the core is established, optimization focuses on the C3-position (aryl/heteroaryl groups
for selectivity) and the C8-position (solubilizing groups).

Quantitative Data Summary (Representative)

The following table illustrates the impact of rigidification (Scaffold B) versus the open-chain
analog (Scaffold A) on Kinase X potency.

Compound Structure R-Group Kinase X Solubility LE (Ligand
ID Type (C3) IC50 (nM) (M) Efficiency)
Open ]
CMPD-A1 4-Pyridyl 125 150 0.28
(Unfused)
Fused )
CMPD-B1 4-Pyridyl 12 85 0.42
(Target)
3,4-
CMPD-B2 Fused Dimethoxy- 45 20 0.35
Ph
N-Me-
CMPD-B3 Fused _ _ 210 >200 0.25
Piperazine

Interpretation: CMPD-B1 demonstrates a 10-fold potency boost over the open analog A1,
validating the rigidification hypothesis. However, the fused system (B1) shows slightly reduced
solubility, necessitating polar groups at solvent-exposed regions (as seen in B3, though
potency drops).

Biological Evaluation & Screening Cascade

To ensure only high-quality leads progress, a self-validating screening funnel is required.

Screening Workflow (DOT Diagram)
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Figure 2: Hierarchical screening cascade. Each step acts as a "Go/No-Go" gate.

Protocol: Biochemical Kinase Assay (Luminescence)

o Principle: Detection of residual ATP after kinase reaction.

* Reagents: Kinase X (recombinant), Substrate peptide, ATP (Km concentration), Test

Compound (DMSO stock).
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e Procedure:

(¢]

Dispense 5 pL of Compound (serial dilution) into 384-well white plates.

[¢]

Add 10 pL Enzyme/Substrate mix. Incubate 15 min.

[¢]

Add 10 pyL ATP to initiate. Incubate 60 min at RT.

[e]

Add 25 pL Detection Reagent (Luciferase/Luciferin).

Read Luminescence.

o

» Validation: Z-factor must be > 0.5. Reference inhibitor (e.g., Staurosporine) must fall within 3-
fold of historical IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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